5-methyl-9-(4-methylbenzyl)-3-(p-tolyl)-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione

• IUPAC Name: 1-methyl-8-(4-methylphenyl)-5-[(4-methylphenyl)methyl]purino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C22H20N6O2/c1-13-4-8-15(9-5-13)12-27-17-19(29)23-22(30)26(3)20(17)28-18(24-25-21(27)28)16-10-6-14(2)7-11-16/h4-11H,12H2,1-3H3,(H,23,29,30)
• InChI Key: LLEKWOGKVXHERO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(N(C(=O)NC3=O)C)N4C2=NN=C4C5=CC=C(C=C5)C
• Molecular Formula: C22H20N6O2
• Molecular Weight: 400.4 g/mol

Description

5-methyl-9-(4-methylbenzyl)-3-(p-tolyl)-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione is a useful research compound. Its molecular formula is C22H20N6O2 and its molecular weight is 400.442. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

Compounds structurally related to 5-methyl-9-(4-methylbenzyl)-3-(p-tolyl)-5H-[1,2,4]triazolo[4,3-e]purine-6,8(7H,9H)-dione have been studied for their synthesis and potential as medicinal agents. For instance, the synthesis of various heterocyclic compounds, including pyrimidines and triazoles, has been explored for their antimicrobial and antiviral activities (Lahmidi et al., 2019; Karami et al., 2015). These studies suggest that modifications to the heterocyclic core can lead to compounds with significant biological activities, highlighting the importance of such molecules in developing new therapeutic agents.

Anticonvulsant and Immunomodulatory Effects

Analogues with similar structural features have been evaluated for their anticonvulsant and immunomodulatory effects. Kelley et al. (1995) investigated N-benzylpyrrolo[2,3-d]-, -pyrazolo[3,4-d]-, and -triazolo[4,5-d]pyrimidines for anticonvulsant activity, revealing insights into the structural requirements for activity in this class (Kelley et al., 1995). Additionally, Nagahara et al. (1990) synthesized thiazolo[4,5-d]pyrimidine nucleosides to explore their immunomodulatory effects, indicating the potential of these compounds in modulating immune responses (Nagahara et al., 1990).

Structural and Coordination Studies

The study of heterocyclic compounds extends beyond biological activity to include their structural and coordination chemistry. Maldonado et al. (2009) explored the second coordination sphere in divalent metal aquacomplexes with 8-azaxanthinato salts, providing valuable insights into the structural properties and potential applications of such compounds in materials science (Maldonado et al., 2009).